2-((4-(2,5-dimethylphenyl)-5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C21H21N7O4S/c1-11-4-5-12(2)15(6-11)28-17(8-14-9-18(29)24-20(31)22-14)25-26-21(28)33-10-19(30)23-16-7-13(3)32-27-16/h4-7,9H,8,10H2,1-3H3,(H,23,27,30)(H2,22,24,29,31)
• InChI Key: JPILKBFVHLZJBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=NN=C2SCC(=O)NC3=NOC(=C3)C)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C21H21N7O4S
• Molecular Weight: 467.5 g/mol

Description

2-((4-(2,5-dimethylphenyl)-5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C21H21N7O4S and its molecular weight is 467.5. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activity

Research in the field of heterocyclic chemistry often focuses on the synthesis of novel compounds with potential biological activities. For instance, the development of new heterocyclic compounds such as triazines, oxadiazepines, and thiazolopyrimidines from precursor molecules like visnaginone and khellinone has shown promising anti-inflammatory and analgesic properties. These compounds have been explored for their COX-1/COX-2 inhibition capabilities, providing a basis for further pharmaceutical development (Abu‐Hashem et al., 2020).

Antimicrobial Effects of Novel Derivatives

The antimicrobial effects of novel thiazole derivatives have been studied against a variety of pathogens, including Gram-positive and Gram-negative bacteria, yeasts, and filamentous fungi. These studies are crucial for identifying new compounds that could lead to the development of novel antibiotics or antifungal agents to combat resistant strains of microorganisms (Cankilic & Yurttaş, 2017).

Synthesis and Evaluation of Anticancer Agents

The synthesis and biological evaluation of novel pyrazolopyrimidine derivatives as anticancer and anti-5-lipoxygenase agents highlight the ongoing research into compounds that can selectively inhibit cancer cell growth or specific pathways involved in cancer progression. Such studies contribute to the expanding pool of potential therapeutic agents that could be further developed into effective cancer treatments (Rahmouni et al., 2016).